Cas no 478511-14-7 (3'-13CUridine)

• Product name: 3'-13CUridine
• CAS No: 478511-14-7
• MF: C₉H₁₂N₂O₆
• MW: 244.20138
• CID: 328668

3'-13CUridine Chemical and Physical Properties

Names and Identifiers

• Uridine-3'-13C (9CI)
• [3'-13C]Uridine
• 3'-13CUridine

• Inchi： InChI=1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1/i6+1
• InChI Key： DRTQHJPVMGBUCF-MAZIVLEBSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[13C@@H]1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 3'-13CUridine

Comprehensive Overview of 3'-¹³C Uridine (CAS No. 478511-14-7): Applications and Research Insights

3'-¹³C Uridine (CAS No. 478511-14-7) is a stable isotope-labeled nucleoside widely utilized in biomedical research, metabolic studies, and drug development. As a carbon-13 labeled derivative of uridine, this compound serves as a critical tool for tracing nucleotide metabolism, RNA synthesis, and cellular energy pathways. Its unique isotopic enrichment enables researchers to monitor biochemical processes with high precision using techniques like NMR spectroscopy and mass spectrometry.

The growing demand for isotope-labeled compounds in cancer research and virology studies has positioned 3'-¹³C Uridine as a hotspot in 2024. Scientists are particularly interested in its role in elucidating SARS-CoV-2 replication mechanisms and mitochondrial dysfunction in neurodegenerative diseases. Recent publications highlight its application in metabolic flux analysis to identify novel therapeutic targets for age-related disorders.

From a technical perspective, 478511-14-7 exhibits superior stability compared to non-labeled uridine, making it ideal for long-term in vivo tracking experiments. Its 13C-label at the 3' position specifically allows differentiation between de novo and salvage pathway nucleotide synthesis. This specificity addresses one of the most frequently searched questions in isotope tracing methodologies: "How to distinguish parallel metabolic pathways in RNA biosynthesis?"

Innovative applications of 3'-¹³C Uridine now extend to single-cell metabolomics, a trending topic in precision medicine. Researchers leverage its detection sensitivity to map tumor heterogeneity and stem cell differentiation at unprecedented resolution. The compound's compatibility with high-resolution MS platforms (Orbitrap, TOF) aligns with the industry's shift toward multi-omics integration.

Quality considerations for CAS 478511-14-7 emphasize ≥98% chemical purity and ≥99% isotopic enrichment, parameters crucial for reproducible results in quantitative metabolomics. Storage at -20°C under inert atmosphere maintains stability, while HPLC-UV validation ensures batch-to-batch consistency—a key concern for researchers comparing data across multi-center studies.

The pharmaceutical industry increasingly adopts 13C-labeled nucleosides like 3'-¹³C Uridine for drug metabolism studies, particularly for mRNA-based therapeutics. This aligns with trending searches on "tracking nucleic acid drugs in vivo" and "quantifying RNA turnover rates." Its use in PET tracer development (when combined with 11C or 18F) further expands diagnostic applications.

Emerging protocols combine 478511-14-7 with CRISPR screening to investigate nucleotide pool regulation—a technique gaining traction in immuno-oncology. Such interdisciplinary approaches address another hot topic: "How do metabolic adaptations influence cancer immunotherapy resistance?"

For synthetic biology applications, 3'-¹³C Uridine facilitates real-time monitoring of cell-free RNA production systems. This supports the booming mRNA vaccine and therapeutic protein manufacturing sectors, where questions about process optimization dominate industry forums.

Environmental scientists have adapted isotope-labeled uridine for microbial community analysis in bioremediation studies. The compound's ability to trace RNA synthesis in unculturable bacteria answers pressing questions about soil microbiome functions and carbon cycling.

In neuroscience, the combination of 3'-¹³C Uridine with microdialysis enables dynamic measurement of nucleoside kinetics in brain tissues. This methodology provides insights into neurodegenerative disease mechanisms, a top-searched topic in biomarker discovery.